Cas no 130090-20-9 (Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-)

Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)- structure
130090-20-9 structure
Product Name:Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-
CAS No:130090-20-9
MF:C22H17N3
MW:323.390484571457
CID:102786
PubChem ID:629612
Update Time:2025-04-18

Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-(2,6-diphenyl-4-pyrimidinyl)-
    • 4-(2,6-diphenylpyrimidin-4-yl)aniline
    • 4-(4-Aminophenyl)-2,6-diphenyl pyrimidine
    • 4-(2,6-Diphenyl-4-pyrimidinyl)aniline #
    • 4-(4-Aminophenyl)-2,6-diphenylpyrimidine
    • SCHEMBL2754550
    • DTXSID80348038
    • 130090-20-9
    • AKNHPAHCOWHEEX-UHFFFAOYSA-N
    • Inchi: 1S/C22H17N3/c23-19-13-11-17(12-14-19)21-15-20(16-7-3-1-4-8-16)24-22(25-21)18-9-5-2-6-10-18/h1-15H,23H2
    • InChI Key: AKNHPAHCOWHEEX-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=CC=1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 323.14241
  • Monoisotopic Mass: 323.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.8
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